Cas no 113798-78-0 ((2S)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol)

(2S)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol structure
113798-78-0 structure
Product Name:(2S)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol
CAS No:113798-78-0
MF:C12H18O4
MW:226.268924236298
CID:2879143
PubChem ID:57018692
Update Time:2025-04-21

(2S)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 5R3KSG35KJ
    • SCHEMBL9598039
    • (S)-H-93/82
    • H-93/82, (+)-
    • 113798-78-0
    • H-93/82, (S)-
    • Q27262763
    • UNII-5R3KSG35KJ
    • (2S)-3-(4-(2-Methoxyethyl)phenoxy)propane-1,2-diol
    • 1,2-Propanediol, 3-(4-(2-methoxyethyl)phenoxy)-, (2S)-
    • Inchi: 1S/C12H18O4/c1-15-7-6-10-2-4-12(5-3-10)16-9-11(14)8-13/h2-5,11,13-14H,6-9H2,1H3/t11-/m0/s1
    • InChI Key: MELFVOGWPJFQBB-NSHDSACASA-N
    • SMILES: O(C1C=CC(=CC=1)CCOC)C[C@H](CO)O

Computed Properties

  • Exact Mass: 226.12050905Da
  • Monoisotopic Mass: 226.12050905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 58.9Ų
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